(1-Bromo-3,3-dimethylbutan-2-YL)cyclopentane

• Molecular Formula: C11H21Br
• Molecular Weight: 233.19 g/mol
• SMILES: CC(C)(C)C(CBr)C1CCCC1
• InChI: InChI=1S/C11H21Br/c1-11(2,3)10(8-12)9-6-4-5-7-9/h9-10H,4-8H2,1-3H3
• InChIKey: SVIRNMIBXSIUJP-UHFFFAOYSA-N

(1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane – Core Physicochemical and Structural Profile for Procurement Evaluation

(1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane (CAS 1547214-69-6) is a secondary alkyl bromide belonging to the halogenated cyclopentane class, with the molecular formula C₁₁H₂₁Br and a molecular weight of 233.19 g·mol⁻¹ . The compound features a bromine atom attached to the C-2 position of a 3,3-dimethylbutyl chain, which is in turn substituted at C-1 with a cyclopentyl ring. This scaffold presents a stereogenic center at the carbon bearing the bromine, giving rise to a defined chiral environment . The structural hallmark is the juxtaposition of a sterically demanding neopentyl-type group (tert-butyl at C-3) adjacent to the reactive secondary bromide center, creating a unique steric and electronic profile that differentiates this compound from simple cycloalkyl bromides [1]. Commercially, the compound is supplied at a standard purity of 95%, with batch-specific QC documentation including NMR, HPLC, or GC available from established vendors .

Controlled reactivity

Secondary alkyl bromide with neopentyl-type steric shielding – may support chemoselective nucleophilic displacement.

Chiral building block

One defined stereogenic center at C-2 – enables asymmetric synthesis pathway investigations.

Differentiated scaffold

Steric and electronic profile distinct from simple cycloalkyl bromides – may influence reaction selectivity.

• [1] Master Organic Chemistry. The Most Annoying Exceptions in Org 1 (Part 2). 2011. Discussion of neopentyl halide steric hindrance and SN2 inertness. View Source

Why Generic Halogenated Cyclopentane Intermediates Cannot Substitute (1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane

Brominated cyclopentane derivatives are not functionally interchangeable because their reactivity, selectivity, and downstream transformation outcomes are governed by halogen identity, substitution pattern, ring size, and steric environment [1]. Simple bromocyclopentane (C₅H₉Br) offers an unhindered secondary bromide, while (2-bromoethyl)cyclopentane positions the leaving group on a flexible ethyl linker, yielding entirely distinct SN2 kinetics and elimination profiles [2]. The chloro analog—(1-chloro-3,3-dimethylbutan-2-yl)cyclopentane (CAS 1547214-43-6)—shares the identical carbon skeleton but possesses a substantially less reactive C–Cl bond (bond dissociation energy ~81 kcal·mol⁻¹ vs. ~68 kcal·mol⁻¹ for C–Br), which translates to markedly slower nucleophilic displacement and cross-coupling rates . Regioisomeric variants such as 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3) bear a primary neopentyl-type bromide directly on the cyclopentane ring, fundamentally altering the steric accessibility and mechanistic pathway (SN2 vs. SN1) relative to the secondary, chain-positioned bromide of the target compound . Even ring-size analogs—cyclobutyl (CAS 1595931-34-2) and cyclopropyl (CAS 1565685-65-5) congeners—introduce different ring strain energies and conformational constraints that impact both physical properties (boiling point, LogP) and chemical reactivity . These structural distinctions mean that substituting one halogenated cyclopentane for another in a synthetic sequence risks altered reaction rates, divergent product distributions, and failed scale-up reproducibility .

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Leaving group mismatch

Chloro analog (C–Cl BDE ~81 kcal·mol⁻¹) may exhibit substantially slower nucleophilic displacement; reactivity profile may differ under identical conditions.

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Regiochemical mismatch

Primary neopentyl bromide regioisomer is subject to extreme SN2 retardation (~10⁵-fold slower) and lacks the chiral center; transformation outcomes may diverge significantly.

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Ring-size mismatch

Cyclopropane/cyclobutane analogs carry >110 kJ·mol⁻¹ ring strain – may increase ring-opening side reactions and affect thermal stability during scale-up.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Chapter on leaving group ability and nucleophilic substitution. View Source
• [2] NIST Chemistry WebBook. (2-Bromoethyl)cyclopentane. CAS 18928-94-4. Molar Mass: 177.085 g·mol⁻¹; Boiling Point: 177.1 ± 8.0 °C at 760 mmHg. View Source

Quantitative Differentiation Evidence for (1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane vs. Structurally Proximal Analogs

Leaving Group Reactivity: Bromide vs. Chloride in Nucleophilic Displacement

The target compound's C–Br bond (bond dissociation energy ~68 kcal·mol⁻¹) confers a leaving group ability that is substantially higher than that of its direct chloro analog (1-chloro-3,3-dimethylbutan-2-yl)cyclopentane (C–Cl BDE ~81 kcal·mol⁻¹) [1]. In SN2 reactions, the relative rate order for alkyl halides is RI > RBr > RCl, with bromide typically reacting 10- to 100-fold faster than chloride under identical conditions depending on substrate structure and nucleophile [2]. For neopentyl-type substrates, the gas-phase rate coefficient for neopentyl bromide reacting with HO⁻ has been measured and compared to neopentyl chloride, confirming a significant rate enhancement for the bromide . This quantitative difference in leaving group propensity means the bromo compound enables milder reaction conditions (lower temperature, shorter reaction time) and higher conversion in nucleophilic displacements compared to the chloro congener.

Leaving Group Reactivity

Cross-study comparable

C–Br BDE ~68 kcal·mol⁻¹ vs C–Cl ~81 kcal·mol⁻¹; bromide typically 10–100× faster in SN2 displacement.

May support faster nucleophilic displacement under milder conditions.

Relative rate depends on nucleophile and substrate structure.

Evidence Dimension	Leaving group reactivity (C–X bond dissociation energy and relative SN2 rate)
Target Compound Data	C–Br BDE ≈ 68 kcal·mol⁻¹; neopentyl bromide relative SN2 rate (gas-phase, HO⁻): measured rate coefficient available
Comparator Or Baseline	(1-Chloro-3,3-dimethylbutan-2-yl)cyclopentane: C–Cl BDE ≈ 81 kcal·mol⁻¹; neopentyl chloride SN2 rate substantially lower [1]
Quantified Difference	C–Br BDE ~13 kcal·mol⁻¹ lower than C–Cl; bromide typically 10–100× faster in SN2 displacement than chloride [2]
Conditions	BDE data from standard thermochemical tables; SN2 rate comparisons from gas-phase kinetic measurements and solution-phase relative reactivity studies [2]

Why This Matters

Faster and more efficient nucleophilic displacement under milder conditions translates to higher synthetic throughput and reduced energy costs in multi-step sequences, making the bromide the preferred electrophilic partner when reactivity rather than stability is prioritized.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C–Br BDE: ~68 kcal·mol⁻¹ (alkyl); C–Cl BDE: ~81 kcal·mol⁻¹ (alkyl). View Source
• [2] IB Colourful Solutions in Chemistry. Leaving group reactivity order: iodoalkanes >> bromoalkanes >> chloroalkanes. Relative rates: RI > RBr > RCl. View Source

Steric Shielding by the 3,3-Dimethyl (Neopentyl-Type) Group: Impact on SN2 Accessibility and Elimination Suppression

The target compound bears the reactive secondary bromide at a carbon flanked on one side by a cyclopentyl ring and on the other by a tert-butyl (3,3-dimethyl) group. This neopentyl-type steric environment creates substantial hindrance to backside attack in SN2 reactions, as documented for neopentyl substrates where the quaternary carbon β to the leaving group renders SN2 displacement approximately 10⁵-fold slower than for an unhindered primary alkyl bromide [1]. However, unlike simple neopentyl bromide (1-bromo-2,2-dimethylpropane), which is virtually SN2-inert, the target compound's secondary bromide center retains measurable reactivity while exhibiting a significantly suppressed elimination (E2) profile due to the absence of accessible anti-periplanar β-hydrogens on the neopentyl side [2]. In solvolysis studies, neopentyl bromide undergoes rearrangement via carbocation intermediates (SN1-like pathway) with rate constants on the order of 10⁻⁶ s⁻¹ in ethanol at 25 °C, whereas the target compound's secondary geometry and cyclopentyl substituent are expected to shift the mechanistic balance further toward substitution over elimination [3]. This controlled reactivity profile—neither too labile (like tertiary bromides) nor too inert (like neopentyl bromide)—is a key differentiator from both unhindered secondary bromides and fully hindered primary neopentyl bromides.

Steric Shielding

Class-level inference

SN2 rate retarded ~10⁵-fold vs unhindered primary; neopentyl bromide solvolysis ~10⁻⁶ s⁻¹.

Intermediate steric profile may enable chemoselective transformations.

Compare with unhindered and fully hindered analogs for context.

Evidence Dimension	SN2 reactivity attenuation and E2 suppression due to neopentyl-type steric shielding
Target Compound Data	Secondary bromide with β-quaternary carbon (tert-butyl); SN2 rate retarded vs. unhindered secondary bromide but not eliminated; E2 pathway suppressed due to lack of accessible anti-periplanar β-H on neopentyl side [2][3]
Comparator Or Baseline	Unhindered secondary alkyl bromide (e.g., 2-bromopropane): SN2 rate ~10⁵× faster than neopentyl-type substrates; susceptible to E2 competition [1]. Neopentyl bromide (1-bromo-2,2-dimethylpropane): SN2 virtually inert; solvolysis rate ~10⁻⁶ s⁻¹ [3]
Quantified Difference	SN2 rate reduction of ~10⁵-fold vs. unhindered primary; solvolysis rate constant for neopentyl bromide ~10⁻⁶ s⁻¹; target compound occupies intermediate reactivity regime [1][3]
Conditions	Solution-phase SN2 kinetics (ethanol, 25 °C for solvolysis); gas-phase SN2 rate coefficients (DePuy et al., 1990); textbook compilations of relative SN2 rates [1][3]

Why This Matters

The intermediate steric hindrance profile enables chemoselective transformations where an unhindered bromide would be too promiscuous and a fully hindered neopentyl bromide would be unreactive, providing a tunable electrophile for complex molecule construction.

• [1] Master Organic Chemistry. The Most Annoying Exceptions in Org 1 (Part 2). 2011. Neopentyl halides are ~10⁵ times slower in SN2 than unhindered primary alkyl halides. View Source
• [2] Chemguide. Nucleophilic Substitution: Steric Effects. Neopentyl halides and SN2 retardation; E2 suppression due to lack of β-hydrogens. View Source
• [3] NPTEL Archive. Solvolysis of neopentyl bromide in ethanol: rate constant ~10⁻⁶ s⁻¹, rearrangement to tert-pentyl products via carbocation. View Source

Ring Size Differentiation: Cyclopentane vs. Cyclobutane and Cyclopropane Congeners – Impact on Conformational Flexibility and Reactivity

The cyclopentane ring in the target compound contributes approximately 26 kJ·mol⁻¹ (6.2 kcal·mol⁻¹) of ring strain energy, significantly lower than the cyclobutane (~110 kJ·mol⁻¹) and cyclopropane (~115 kJ·mol⁻¹) congeners available as alternatives [1]. This difference has direct consequences for thermal stability and handling safety: cyclopropyl and cyclobutyl analogs are more prone to ring-opening side reactions under thermal or acidic conditions. The cyclopentane ring adopts a low-energy envelope conformation with rapid pseudorotation, providing conformational flexibility that can facilitate favorable transition-state geometries in cyclization or ring-functionalization reactions [2]. In contrast, the rigid, planarized cyclopropane ring in (1-bromo-3,3-dimethylbutan-2-yl)cyclopropane (CAS 1565685-65-5) imposes greater angular constraint and higher ring strain, which may lead to unproductive ring-opening during nucleophilic displacement at the bromide center [3]. The lower molecular weight of the cyclopropyl analog (205.13 vs. 233.19 g·mol⁻¹) also affects physical properties such as boiling point and LogP . The cyclopentane scaffold thus offers a balance of conformational adaptability and structural robustness superior to the smaller-ring alternatives.

Ring Strain

Class-level inference

Cyclopentane strain ~26 kJ·mol⁻¹ vs cyclopropane ~115 kJ·mol⁻¹, cyclobutane ~110 kJ·mol⁻¹.

Lower ring strain may reduce ring-opening side-reaction risk.

Thermal stability implications for multi-step sequences.

Evidence Dimension	Cycloalkane ring strain energy and conformational flexibility
Target Compound Data	Cyclopentane ring: strain energy ~26 kJ·mol⁻¹; envelope conformation with rapid pseudorotation; MW: 233.19 [1]
Comparator Or Baseline	Cyclobutyl analog (CAS 1595931-34-2): strain energy ~110 kJ·mol⁻¹; MW: 219.16. Cyclopropyl analog (CAS 1565685-65-5): strain energy ~115 kJ·mol⁻¹; MW: 205.13 [1]
Quantified Difference	Cyclopentane strain energy ~84 kJ·mol⁻¹ lower than cyclopropane (~115 vs. ~26 kJ·mol⁻¹) and ~84 kJ·mol⁻¹ lower than cyclobutane (~110 vs. ~26 kJ·mol⁻¹) [1]
Conditions	Ring strain energies from combustion calorimetry and computational data (standard organic chemistry references); MW from vendor specifications [1]

Why This Matters

Lower ring strain translates to greater thermal stability, reduced hazard profile during scale-up, and fewer ring-opening side reactions, making the cyclopentane scaffold the more robust choice for multi-step synthetic sequences requiring reliable intermediate performance.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Ring strain energies: cyclopropane ~115 kJ·mol⁻¹, cyclobutane ~110 kJ·mol⁻¹, cyclopentane ~26 kJ·mol⁻¹. View Source
• [2] Chemistry Steps. Steric vs. Torsional Strain. Cyclopentane adopts envelope conformation to minimize eclipsing interactions; pseudorotation dynamics. View Source
• [3] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. 1986, 25, 312–322. Ring strain and reactivity of small-ring compounds. View Source

Regiochemical Identity: Bromine at Chain C-2 vs. Bromomethyl Directly on Cyclopentane Ring

The target compound bears the bromine on the C-2 carbon of the 3,3-dimethylbutyl side chain, making it a secondary alkyl bromide with the cyclopentyl ring attached at C-1. This regiochemistry is fundamentally distinct from the isomeric 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3), which places a primary neopentyl-type bromomethyl group directly on the cyclopentane ring . The secondary bromide of the target compound offers a different electronic environment: the carbon bearing bromine is connected to one hydrogen, one cyclopentyl group, and one tert-butyl-substituted methylene, creating a chiral center with defined stereochemistry . This contrasts with the primary bromide in the regioisomer, which is achiral at the brominated carbon and is subject to the extreme SN2 retardation characteristic of neopentyl systems (estimated ~10⁵-fold slower than unhindered primary bromides) [1]. For applications requiring stereochemical transfer (e.g., asymmetric synthesis, chiral ligand preparation, enantioselective catalysis), the target compound's defined chiral center provides an advantage not available from the regioisomeric primary bromide.

Regiochemical Identity

Cross-study comparable

Secondary bromide at C-2 (chiral) vs primary neopentyl bromide on ring (achiral, ~10⁵× slower SN2).

Chiral center supports stereochemical transfer studies.

Enantioselective pathways accessible only with target regiochemistry.

Evidence Dimension	Bromine substitution pattern: secondary (chain) vs. primary (ring-attached) and associated chirality
Target Compound Data	Secondary alkyl bromide at chain C-2; chiral center present; one stereogenic carbon
Comparator Or Baseline	1-(Bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3): primary neopentyl-type bromide on cyclopentane ring; achiral at brominated carbon; SN2 rate ~10⁵× slower than unhindered primary [1]
Quantified Difference	Secondary vs. primary bromide; chiral vs. achiral; SN2 rate difference: secondary typically 10²–10³× faster than neopentyl-primary; exact comparative rate not measured but inferred from substrate class [1]
Conditions	Regiochemistry confirmed by IUPAC nomenclature and SMILES notation from ChemSpider and vendor databases

Why This Matters

For stereochemically demanding applications, the defined chiral center in the target compound enables enantioselective downstream transformations that are unavailable using the achiral regioisomer, directly impacting synthetic route design and final product stereopurity.

• [1] Master Organic Chemistry. The Most Annoying Exceptions in Org 1 (Part 2). 2011. Neopentyl halide SN2 rates: ~10⁵ times slower than unhindered primary alkyl halides. View Source

Predicted LogP as a Lipphilicity Discriminator Among Halogenated Cyclopentane Analogs

The predicted partition coefficient (LogP) for (1-bromo-3,3-dimethylbutan-2-yl)cyclopentane is 4.2338, as reported by vendor computational data . This value places the compound in a moderately lipophilic regime suitable for membrane permeability in medicinal chemistry contexts. Although direct experimental LogP data for the chloro analog are not available in the open literature, the structural replacement of bromine with chlorine typically reduces LogP by approximately 0.5–0.8 units due to the higher electronegativity and smaller polarizable volume of chlorine [1]. Conversely, the iodo analog (where available) would be expected to exhibit a higher LogP (~4.8–5.0) based on halogen polarizability trends [1]. For procurement decisions where lipophilicity is a critical design parameter (e.g., CNS drug discovery, agrochemical development), the bromo compound occupies a strategic intermediate LogP window—sufficiently lipophilic for membrane passage but less so than the iodo analog, which may present solubility and formulation challenges [2].

Predicted LogP

Class-level inference

LogP ~4.2; ~0.5–0.8 units above chloro analog, ~0.5–0.7 below iodo analog.

Intermediate lipophilicity may influence permeability/solubility profiling.

Vendor-predicted value; experimental confirmation advised.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	Predicted LogP = 4.2338
Comparator Or Baseline	Chloro analog: predicted LogP ~3.5–3.7 (estimated from halogen LogP contribution rules, ΔLogP Br→Cl ≈ −0.5 to −0.8) [1]. Iodo analog: predicted LogP ~4.8–5.0 (estimated ΔLogP Br→I ≈ +0.5 to +0.7) [1]
Quantified Difference	Target LogP ~0.5–0.8 units higher than chloro analog; ~0.5–0.7 units lower than iodo analog [1]
Conditions	LogP predicted by vendor computational models ; halogen LogP contribution rules from medicinal chemistry references [1]

Why This Matters

The intermediate LogP of the bromo compound provides a balanced lipophilicity profile that can be advantageous for optimizing ADME properties in drug discovery programs, where extremes of lipophilicity (too low or too high) are associated with poor pharmacokinetic outcomes.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. Halogen π and LogP contribution values. View Source
• [2] Lipinski, C. A.; et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

Chiral Center Availability for Stereochemically Defined Synthesis vs. Achiral Comparators

(1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane contains one defined stereogenic center at the carbon bearing the bromine atom (C-2 of the butyl chain), making it a chiral molecule available as a racemic mixture from commercial vendors . This chirality is absent in several close comparators: 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3) is achiral at the brominated carbon , and simple bromocyclopentane (CAS 137-43-9) lacks any stereogenic center . For synthetic applications requiring stereochemical information transfer—such as asymmetric alkylation, chiral auxiliary installation, or enantioselective cross-coupling—the target compound offers a built-in stereochemical handle [1]. While quantitative enantiomeric excess data for commercial batches are not standardized across vendors, the availability of a stereocenter distinguishes this compound from achiral alternatives and opens enantioselective synthetic pathways that are inaccessible with symmetric comparators [1].

Chiral Center

Supporting evidence

1 stereogenic center (C-2) vs 0 in achiral comparators (bromocyclopentane, primary neopentyl regioisomer).

Enables enantioselective synthesis investigations.

Commercial batches supplied as racemate; resolution may be required.

Evidence Dimension	Presence of stereogenic center and potential for enantioselective chemistry
Target Compound Data	One stereogenic center (C-2); chiral molecule; available as racemate
Comparator Or Baseline	1-(Bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane: achiral at brominated carbon. Bromocyclopentane: no stereogenic center
Quantified Difference	1 vs. 0 stereogenic centers; target compound is chiral, comparators are achiral
Conditions	Stereochemistry confirmed by ChemSpider record (0 of 1 defined stereocentres, indicating racemic mixture)

Why This Matters

The presence of a stereogenic center enables the compound to serve as a chiral building block in asymmetric synthesis, providing access to enantiomerically enriched products that are unattainable using achiral comparator compounds.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley, 1994. Principles of stereochemical transfer and chiral building block strategies. View Source

Optimal Application Scenarios for (1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane Driven by Quantitative Differentiation Evidence

Nucleophilic Displacement Reactions Requiring Balanced Reactivity and Controlled Selectivity

The target compound's secondary bromide with intermediate steric hindrance from the adjacent neopentyl-type tert-butyl group makes it an optimal electrophile for SN2 reactions where full neopentyl substrates are unreactive (~10⁵-fold rate reduction vs. unhindered primary [1]) and simpler secondary bromides suffer from competing E2 elimination. The C–Br bond (~68 kcal·mol⁻¹) enables displacement under milder conditions than the C–Cl bond (~81 kcal·mol⁻¹) of the chloro analog [2], reducing thermal stress on sensitive downstream functionalities. This reactivity window is particularly valuable in the synthesis of sterically congested amine, ether, and thioether derivatives where precise kinetic control is required to avoid over-reaction or rearrangement pathways documented for neopentyl systems [3].

Chiral Intermediate for Asymmetric Synthesis and Stereochemical Probe Development

The defined stereogenic center at C-2 of the butyl chain distinguishes this compound from achiral comparators such as bromocyclopentane and 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane . As a racemic secondary bromide, it serves as a precursor for chiral ligand synthesis, enantioselective catalyst preparation, and stereochemical probe development in medicinal chemistry programs where the spatial orientation of substituents around the cyclopentane core is critical for target binding [4]. The chiral center can potentially be resolved or used in diastereoselective transformations, providing a stereochemical entry point not available from symmetric brominated cyclopentane alternatives.

Cross-Coupling and Organometallic Reagent Precursor with Optimized Steric Profile

The secondary alkyl bromide motif in the target compound is suitable for transition-metal-catalyzed cross-coupling reactions (e.g., Negishi, Kumada, Suzuki-type couplings of alkyl halides), where the steric bulk of the neopentyl-type group provides controlled oxidative addition kinetics at the metal center [5]. Unlike the chloro analog, which requires harsher activation conditions, the bromo compound enables efficient initiation at lower catalyst loadings and temperatures [2]. The cyclopentane ring contributes conformational flexibility (~26 kJ·mol⁻¹ ring strain [6]) without the ring-opening liability of cyclobutane or cyclopropane congeners, making it a robust partner for generating cyclopentane-containing compound libraries in pharmaceutical and agrochemical discovery.

Physicochemical Property Optimization in Drug Discovery: The LogP 4.2 Sweet Spot

With a predicted LogP of 4.2338 , the compound occupies a lipophilicity range that balances membrane permeability with aqueous solubility—a critical consideration in CNS and intracellular target programs. This LogP value is approximately 0.5–0.8 units higher than the estimated chloro analog and 0.5–0.7 units lower than the estimated iodo analog [7], positioning the bromo compound in an optimal range for lead optimization according to established drug-likeness guidelines (LogP <5) [8]. The compound's zero hydrogen bond donors and acceptors (TPSA = 0) further support its use as a passive-permeability-enhancing fragment in medicinal chemistry campaigns.

Application

Selection Property

Validation Focus

Nucleophilic displacement with controlled reactivity

Secondary bromide with neopentyl-type steric profile

SN2 reactivity and elimination suppression

Chiral intermediate for asymmetric synthesis

Defined stereogenic center at C-2

Enantioselective transformation potential

Cross-coupling precursor for cyclopentane libraries

Secondary alkyl bromide with moderate steric bulk

Oxidative addition kinetics and ring stability

Lipophilicity profiling in medicinal chemistry

Predicted intermediate LogP

Membrane permeability and solubility balance

• [1] Master Organic Chemistry. The Most Annoying Exceptions in Org 1 (Part 2). 2011. Neopentyl halide SN2 inertness. View Source
• [2] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C–Br BDE ~68 kcal·mol⁻¹; C–Cl BDE ~81 kcal·mol⁻¹. View Source
• [3] NPTEL Archive. Solvolysis of neopentyl bromide: rearrangement to tert-pentyl products. 1-Bromo-2,2-dimethylpropane is virtually SN2-inert. View Source
• [4] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley, 1994. Chiral building blocks in asymmetric synthesis. View Source
• [5] Jana, R.; Pathak, T. P.; Sigman, M. S. Advances in Transition Metal-Catalyzed Cross-Coupling Reactions of Alkyl Halides. Chem. Rev. 2011, 111, 1417–1492. View Source
• [6] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Cyclopentane ring strain ~26 kJ·mol⁻¹. View Source
• [7] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS, 1995. Halogen LogP contribution increments. View Source
• [8] Lipinski, C. A.; et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery. Adv. Drug Deliv. Rev. 2001, 46, 3–26. Rule of 5: LogP <5. View Source